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Compound of Interest

Compound Name: 4-Bromo-3-chloroaniline

Cat. No.: B1265746

The proper handling and disposal of 4-Bromo-3-chloroaniline are critical for ensuring
laboratory safety and environmental protection. As a halogenated aromatic amine, this
compound presents specific hazards that necessitate a structured disposal protocol. This guide
provides essential, step-by-step procedures for researchers, scientists, and drug development
professionals to manage 4-Bromo-3-chloroaniline waste safely and in compliance with
regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle 4-Bromo-3-chloroaniline
with the appropriate Personal Protective Equipment (PPE) in a well-ventilated area, preferably
within a chemical fume hood.[1][2]

o Eye Protection: Wear chemical safety goggles or a face shield.[2][3]
e Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[2][3]
» Skin and Body Protection: Wear a lab coat, full-length pants, and closed-toe shoes.[2][3]

o Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA
approved respirator.[1][3]

In case of exposure, follow these first-aid measures immediately:
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o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, seeking

medical attention.[1][4]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes.[1][4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[1][4]

 Ingestion: Rinse the mouth with water and seek immediate medical attention. Do not induce

vomiting.[1][5]

Hazard and Physical Data Summary

The following table summarizes key quantitative data and hazard classifications for 4-Bromo-

3-chloroaniline.

Property Value Reference(s)
CAS Number 21402-26-6 [1][5][6]
Molecular Formula CeHsBrCIN [6]
Molecular Weight 206.47 g/mol [6]

White to light yellow powder or
Appearance [5]

crystal
Melting Point 64.0 to 68.0 °C [5]

GHS Signal Word

Warning

[5]

Hazard Statements

H302+H312+H332: Harmful if
swallowed, in contact with skin
or if inhaled.H315: Causes
skin irritation.H319: Causes

serious eye irritation.

[5]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[4]1[5]
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Operational Plan: Step-by-Step Disposal Procedure

Adherence to a systematic disposal workflow is mandatory to mitigate risks. The primary
principle is to treat 4-Bromo-3-chloroaniline as a hazardous, halogenated organic waste.

Step 1: Waste Identification and Classification All waste containing 4-Bromo-3-chloroaniline,
including pure compound, solutions, and contaminated labware (e.g., weighing paper, pipette
tips), must be classified as "Halogenated Organic Waste".[2][7] This classification is critical for
proper segregation.

Step 2: Waste Segregation Segregate 4-Bromo-3-chloroaniline waste at the point of
generation.

» Solid Waste: Place solid 4-Bromo-3-chloroaniline and contaminated disposable materials
into a designated, clearly labeled "Halogenated Organic Solid Waste" container.[2][7]

 Liquid Waste: Collect solutions containing 4-Bromo-3-chloroaniline in a designated
"Halogenated Organic Liquid Waste" container.[2][8]

e Incompatible Materials: Never mix halogenated waste with other waste categories, especially
non-halogenated solvents, acids, or bases, to prevent dangerous reactions.[9]

Step 3: Container Selection and Labeling

o Container Type: Use only chemically compatible and leak-proof containers with secure, tight-
fitting lids.[8][9] For liquid waste, the original container or an appropriate UN-labeled
container is recommended.[9]

o Labeling: All waste containers must be clearly labeled before the first drop of waste is added.
[8] The label must include:

o The words "Hazardous Waste"

o The full chemical name: "Waste: 4-Bromo-3-chloroaniline" (no formulas or
abbreviations).[8]

o If in a mixture, list all components.[8]
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o Appropriate hazard pictograms (e.g., Acute Toxicity, Irritant).[9]
Step 4: On-Site Storage

» Store waste containers in a cool, dry, and well-ventilated secondary containment area, away
from incompatible materials like strong oxidizing agents.[1][4][9]

o Keep containers closed at all times except when adding waste.[8]
e The storage area should be clearly marked as a hazardous waste accumulation point.
Step 5: Arranging for Final Disposal

o Disposal of 4-Bromo-3-chloroaniline must be conducted through a licensed and approved
hazardous waste disposal company.[1][4][5]

» Do not discharge any amount of this chemical into drains or the general trash.[1][10]

» Always follow all local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[1][3][11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-3-
chloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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